Cas no 58254-13-0 (Ethanone, 1-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-yl)-)

• Product Name: Ethanone, 1-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-yl)-
• CAS No: 58254-13-0
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 342729
• PubChem ID: 20512484
• Update Time: 2025-04-19

Ethanone, 1-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(2,2,6-trimethyl-7-oxabicyclo[4.1.0]hept-1-yl)-
• 1-(1,5,5-trimethyl-7-oxabicyclo[4.1.0]heptan-6-yl)ethanone
• SVCOPMQWRUBJSS-UHFFFAOYSA-N
• 58254-13-0
• SCHEMBL11177916
• 1-(2,2,6-Trimethyl-7-oxabicyclo[4.1.0]heptan-1-yl)ethan-1-one
• DTXSID00608282
• 2,6,6-Trimethyl-1,2-epoxy-cyclohexyl methyl ketone

• Inchi： 1S/C11H18O2/c1-8(12)11-9(2,3)6-5-7-10(11,4)13-11/h5-7H2,1-4H3
• InChI Key： SVCOPMQWRUBJSS-UHFFFAOYSA-N
• SMILES： O1C2(C)CCCC(C)(C)C12C(C)=O

Computed Properties

• Exact Mass: 182.13074
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6